3-[3-Cinnamoyl-4-hydroxy-2-(3-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid
3-[3-Cinnamoyl-4-hydroxy-2-(3-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
332125-72-1
VCID:
VC0356222
InChI:
InChI=1S/C27H21NO6/c1-34-21-12-6-9-18(16-21)24-23(22(29)14-13-17-7-3-2-4-8-17)25(30)26(31)28(24)20-11-5-10-19(15-20)27(32)33/h2-16,24,30H,1H3,(H,32,33)/b14-13+
SMILES:
COC1=CC=CC(=C1)C2C(=C(C(=O)N2C3=CC=CC(=C3)C(=O)O)O)C(=O)C=CC4=CC=CC=C4
Molecular Formula:
C27H21NO6
Molecular Weight:
455.5g/mol
3-[3-Cinnamoyl-4-hydroxy-2-(3-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid
CAS No.: 332125-72-1
Main Products
VCID: VC0356222
Molecular Formula: C27H21NO6
Molecular Weight: 455.5g/mol
![3-[3-Cinnamoyl-4-hydroxy-2-(3-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid - 332125-72-1](/images/no_structure.jpg)
| CAS No. | 332125-72-1 |
|---|---|
| Product Name | 3-[3-Cinnamoyl-4-hydroxy-2-(3-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid |
| Molecular Formula | C27H21NO6 |
| Molecular Weight | 455.5g/mol |
| IUPAC Name | 3-[4-hydroxy-2-(3-methoxyphenyl)-5-oxo-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C27H21NO6/c1-34-21-12-6-9-18(16-21)24-23(22(29)14-13-17-7-3-2-4-8-17)25(30)26(31)28(24)20-11-5-10-19(15-20)27(32)33/h2-16,24,30H,1H3,(H,32,33)/b14-13+ |
| Standard InChIKey | QGPHQUZJGHXAPR-BUHFOSPRSA-N |
| Isomeric SMILES | COC1=CC=CC(=C1)C2C(=C(C(=O)N2C3=CC=CC(=C3)C(=O)O)O)C(=O)/C=C/C4=CC=CC=C4 |
| SMILES | COC1=CC=CC(=C1)C2C(=C(C(=O)N2C3=CC=CC(=C3)C(=O)O)O)C(=O)C=CC4=CC=CC=C4 |
| Canonical SMILES | COC1=CC=CC(=C1)C2C(=C(C(=O)N2C3=CC=CC(=C3)C(=O)O)O)C(=O)C=CC4=CC=CC=C4 |
| PubChem Compound | 5924674 |
| Last Modified | Nov 11 2021 |
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